[(Z)-(10-oxophenanthren-9-ylidene)amino]urea

• IUPAC Name: [(Z)-(10-oxophenanthren-9-ylidene)amino]urea
• InChI: InChI=1S/C15H11N3O2/c16-15(20)18-17-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(13)19/h1-8H,(H3,16,18,20)/b17-13-
• InChI Key: KCUYOPZUXIMJCI-LGMDPLHJSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C(=O)C2=NNC(=O)N
• Isomeric SMILES: C1=CC=C\2C(=C1)C3=CC=CC=C3C(=O)/C2=N\NC(=O)N
• Molecular Formula: C15H11N3O2
• Molecular Weight: 265.27 g/mol

Description

The compound with the identifier “[(Z)-(10-oxophenanthren-9-ylidene)amino]urea” is a chemical substance cataloged in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [(Z)-(10-oxophenanthren-9-ylidene)amino]urea involves specific chemical reactions and conditions. Detailed synthetic routes and reaction conditions are typically documented in scientific literature and patents. For instance, the preparation of similar compounds often involves the use of specific reagents and catalysts under controlled temperature and pressure conditions .

Industrial Production Methods: Industrial production methods for [(Z)-(10-oxophenanthren-9-ylidene)amino]urea would likely involve scaling up the laboratory synthesis procedures to accommodate larger quantities. This process would require optimization of reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: [(Z)-(10-oxophenanthren-9-ylidene)amino]urea can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are fundamental to modifying the chemical structure and properties of the compound .

Common Reagents and Conditions: Common reagents used in the reactions involving [(Z)-(10-oxophenanthren-9-ylidene)amino]urea include oxidizing agents, reducing agents, and various catalysts. The specific conditions, such as temperature, pressure, and solvent, are crucial for the successful completion of these reactions .

Major Products: The major products formed from the reactions of [(Z)-(10-oxophenanthren-9-ylidene)amino]urea depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

[(Z)-(10-oxophenanthren-9-ylidene)amino]urea has a wide range of applications in scientific research. It is used in chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology, it may be used as a probe to investigate biological pathways and interactions. In medicine, [(Z)-(10-oxophenanthren-9-ylidene)amino]urea could be explored for its potential therapeutic effects. Additionally, it has industrial applications in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of [(Z)-(10-oxophenanthren-9-ylidene)amino]urea involves its interaction with specific molecular targets and pathways. This interaction can lead to various biological effects, depending on the nature of the compound and the context in which it is used. Detailed studies on the mechanism of action would provide insights into how [(Z)-(10-oxophenanthren-9-ylidene)amino]urea exerts its effects at the molecular level .

Comparison with Similar Compounds

Conclusion

[(Z)-(10-oxophenanthren-9-ylidene)amino]urea is a compound with significant potential in various fields of scientific research. Its synthesis, chemical reactions, and applications make it a valuable subject of study. Understanding its mechanism of action and comparing it with similar compounds can further enhance its utility in research and industry.